Cas no 80761-09-7 (4-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-N,N-dimethylbutan-1-amine hydrochloride)

• Product name: 4-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-N,N-dimethylbutan-1-amine hydrochloride
• CAS No: 80761-09-7
• MF: C₁₈H₂₈ClN
• MW: 293.8746
• CID: 1803854
• PubChem ID: 3067006

4-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-N,N-dimethylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-N,N-dimethylbutan-1-amine hydrochloride
• 80761-09-7
• 1,2,3,5,6,7-Hexahydro-N,N-dimethyl-s-indacene-4-butanamine hydrochloride
• s-Indacene-4-butanamine, 1,2,3,5,6,7-hexahydro-N,N-dimethyl-, hydrochloride
• DTXSID40230607

• Inchi： InChI=1S/C18H27N.ClH/c1-19(2)12-4-3-9-18-16-10-5-7-14(16)13-15-8-6-11-17(15)18;/h13H,3-12H2,1-2H3;1H
• InChI Key： QVLJIDYFEQJJFB-UHFFFAOYSA-N
• SMILES： CN(C)CCCCC1=C2CCCC2=CC3=C1CCC3.Cl

Computed Properties

• Exact Mass: 293.1910276g/mol
• Monoisotopic Mass: 293.1910276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų